Cas no 1806269-94-2 ((2,4-Difluoro-5-methylphenyl)(methyl)sulfane)

• Product Name: (2,4-Difluoro-5-methylphenyl)(methyl)sulfane
• CAS No: 1806269-94-2
• MF: C₈H₈F₂S
• MW: 174.21
• CID: 5080969
• Update Time: 2025-06-20

(2,4-Difluoro-5-methylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,5-difluoro-2-methyl-4-(methylthio)-
• (2,4-Difluoro-5-methylphenyl)(methyl)sulfane

• Inchi： 1S/C8H8F2S/c1-5-3-8(11-2)7(10)4-6(5)9/h3-4H,1-2H3
• InChI Key： UPSBBWXLDJIVBW-UHFFFAOYSA-N
• SMILES： C1(F)=CC(F)=C(SC)C=C1C

Additional information on (2,4-Difluoro-5-methylphenyl)(methyl)sulfane

Introduction to (2,4-Difluoro-5-methylphenyl)(methyl)sulfane (CAS No. 1806269-94-2)

(2,4-Difluoro-5-methylphenyl)(methyl)sulfane, with the CAS number 1806269-94-2, is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a sulfane group, difluoro substitution, and a methyl group. These features contribute to its potential applications in various areas of research and development.

The molecular formula of (2,4-Difluoro-5-methylphenyl)(methyl)sulfane is C₉H₁₀F₂S, and its molecular weight is approximately 188.23 g/mol. The compound is a colorless liquid at room temperature and exhibits a distinct odor. Its physical and chemical properties make it suitable for use in a variety of chemical reactions and synthetic processes.

In recent years, there has been growing interest in the use of sulfur-containing compounds like (2,4-Difluoro-5-methylphenyl)(methyl)sulfane in the development of new pharmaceuticals. Sulfur atoms can play a crucial role in modulating the biological activity and pharmacokinetic properties of drug molecules. For instance, the presence of a sulfane group can enhance the lipophilicity and metabolic stability of a compound, making it more suitable for oral administration.

Research has shown that compounds with difluoro substitution, such as (2,4-Difluoro-5-methylphenyl)(methyl)sulfane, can exhibit enhanced binding affinity to specific protein targets. This property is particularly valuable in the design of drugs targeting G protein-coupled receptors (GPCRs) and other important biological targets. The difluoro substitution can also improve the solubility and bioavailability of the compound, which are critical factors in drug development.

The methyl group in (2,4-Difluoro-5-methylphenyl)(methyl)sulfane contributes to the overall stability and reactivity of the molecule. Methyl groups are known to increase the lipophilicity of compounds, which can enhance their ability to cross cell membranes and reach their intended targets. This feature is particularly important in the development of drugs that need to penetrate specific tissues or organs.

In addition to its potential applications in drug development, (2,4-Difluoro-5-methylphenyl)(methyl)sulfane has been studied for its use in organic synthesis. The compound can serve as a building block for more complex molecules and can participate in various chemical reactions, such as nucleophilic substitution and electrophilic aromatic substitution. These reactions are essential in the synthesis of advanced materials and functional chemicals.

The safety profile of (2,4-Difluoro-5-methylphenyl)(methyl)sulfane is an important consideration for its use in research and industrial applications. While detailed toxicological data may be limited, general guidelines for handling sulfur-containing compounds should be followed to ensure safe usage. Proper personal protective equipment (PPE) should be worn when handling this compound, and it should be stored in a well-ventilated area away from incompatible materials.

In conclusion, (2,4-Difluoro-5-methylphenyl)(methyl)sulfane (CAS No. 1806269-94-2) is a versatile compound with potential applications in pharmaceutical research and organic synthesis. Its unique molecular structure offers opportunities for developing new drugs with improved properties and for synthesizing advanced materials. Ongoing research continues to explore the full range of possibilities offered by this intriguing compound.